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Compound of Interest

Compound Name: SBI-183

Cat. No.: B3461472

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the novel Quiescin Sulfhydryl Oxidase 1 (QSOX1) inhibitor, SBI-183. Adherence to these
guidelines is critical to ensure a safe laboratory environment and the integrity of your research.

Immediate Safety and Handling Precautions

While the Safety Data Sheet (SDS) from at least one supplier states that SBI-183 is not
classified as a hazardous substance or mixture, it is prudent to handle this potent, biologically
active small molecule with a high degree of caution.[1] The toxicological properties of SBI-183
have not been fully investigated.[2] Therefore, the following personal protective equipment
(PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is required when handling SBI-183 in solid

form or in solution.
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Protective Equipment Specification

Rationale

Safety goggles with side- Protects eyes from splashes

Eye Protection

shields. and airborne particles.[1]
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o )
(e.g., nitrile). absorption.
] ] Protects against contamination
Body Protection Impervious laboratory coat.

of personal clothing.[1]

Use in a well-ventilated area or

chemical fume hood. A suitable

Minimizes inhalation of

Respiratory Protection respirator may be required for

airborne particles.[1]

handling large quantities or if

dust is generated.

Emergency First Aid Procedures

Exposure Route

First Aid Measure

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, removing contact
lenses if present. Seek prompt medical
attention.[1][2]

Skin Contact

Rinse skin thoroughly with plenty of water.
Remove contaminated clothing and shoes. Seek

medical attention.[1][2]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide respiratory support. Seek
immediate medical attention.[1][2]
Do NOT induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.[2]

Operational Plans: Handling and Storage
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Proper handling and storage are crucial for maintaining the stability of SBI-183 and ensuring
user safety.

e Handling:
o Avoid the formation of dust and aerosols.
o Use only in areas with adequate exhaust ventilation, such as a chemical fume hood.[2]
o Wash hands thoroughly after handling.
o Storage:
o Store in a tightly sealed container.
o Solid Powder: Store at -20°C for up to 12 months or at 4°C for up to 6 months.
o In Solvent: Store at -80°C for up to 6 months or at -20°C for up to 1 month.

Disposal Plan

All waste containing SBI-183 must be considered chemical waste and disposed of according to
institutional and local regulations.

¢ Waste Segregation: Segregate waste containing SBI-183 from other laboratory waste
streams.

o Containerization: Use clearly labeled, sealed containers for solid and liquid waste.

e Environmental Precautions: Prevent SBI-183 from entering drains, water courses, or the soil.

[1]

o Disposal Route: Dispose of waste through a licensed professional waste disposal service.
Do not attempt to dispose of it in the sanitary sewer or as regular trash.

Experimental Protocols and Data
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SBI-183 is a potent inhibitor of QSOX1, an enzyme implicated in cancer progression. It has
been shown to suppress the proliferation and invasion of various cancer cell lines.

itative Biological

Parameter Cell Line Value
ICso (Cell Viability, 72h) 786-0 (Renal) 4.6 uM
RCJ-41T2 (Renal) 3.9 uM
MDA-MB-231 (Breast) 2.4 uM
Kd (Binding Affinity) QSOX1 20 uM

Key Experimental Methodologies

Cell Viability Assay (Example using a luminescence-based assay):

o Cell Seeding: Plate cancer cells in 96-well plates at a predetermined density and allow them
to adhere overnight.

o Compound Treatment: Prepare serial dilutions of SBI-183 in appropriate cell culture medium.
Replace the existing medium with the medium containing various concentrations of SBI-183.
Include a vehicle control (e.g., DMSO).

¢ Incubation: Incubate the plates for 72 hours under standard cell culture conditions.

 Viability Assessment: Add a cell viability reagent (e.g., CellTiter-Glo®) to each well according
to the manufacturer's instructions.

o Data Acquisition: Measure luminescence using a plate reader.

e Analysis: Normalize the data to the vehicle control and calculate the 1Cso values using
appropriate software.

In Vivo Tumor Growth Inhibition (Xenograft Mouse Model):

e Cell Implantation: Subcutaneously implant human cancer cells (e.g., 786-O or RCJ-41T2)
into the flanks of immunodeficient mice.
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e Tumor Growth: Allow tumors to establish and reach a palpable size.

e Treatment: Administer SBI-183 orally (p.0.) to the treatment group at a specified dose and
schedule (e.g., daily). Administer a vehicle control to the control group.

¢ Monitoring: Measure tumor volume and body weight regularly throughout the study.

o Endpoint: At the end of the study, euthanize the mice and excise the tumors for further
analysis.

e Analysis: Compare the tumor growth rates between the treated and control groups to
determine the efficacy of SBI-183.

Signaling Pathway and Experimental Workflow
Visualizations

The following diagrams illustrate the mechanism of action of SBI-183 and a typical
experimental workflow.
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Caption: SBI-183 inhibits QSOX1, which can affect the PI3K/Akt signaling pathway and reduce
tumor cell proliferation and invasion.
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Caption: A typical experimental workflow for evaluating the anti-cancer effects of SBI-183.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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